![molecular formula C15H17BrN4O B2764776 5-bromo-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide CAS No. 2097931-33-2](/img/structure/B2764776.png)
5-bromo-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide
Overview
Description
The compound “5-bromo-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The compound also contains a bromine atom, a cyclohexyl group, and a pyridine ring with a carboxamide group attached .
Molecular Structure Analysis
The molecular structure of “5-bromo-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide” is complex due to the presence of multiple functional groups and rings. The pyrazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen . The compound also contains a bromine atom, a cyclohexyl group, and a pyridine ring with a carboxamide group attached .Scientific Research Applications
- BPC-157 has shown remarkable potential in promoting gastrointestinal healing and protecting against ulcers. Researchers have investigated its effects on gastric mucosal integrity, wound healing, and tissue regeneration. It may modulate growth factors, enhance blood flow, and reduce inflammation in the gut .
- Studies suggest that BPC-157 accelerates tendon and muscle healing. It may stimulate collagen synthesis, improve tendon strength, and enhance tissue repair. Athletes and individuals recovering from injuries have shown interest in its regenerative properties .
- BPC-157 exhibits anti-inflammatory actions by inhibiting cytokines and promoting tissue repair. It may modulate immune responses, making it relevant for conditions involving inflammation, such as arthritis or inflammatory bowel disease .
- Preliminary research indicates that BPC-157 may protect neurons and enhance cognitive function. It has been explored in animal models of traumatic brain injury, stroke, and neurodegenerative diseases. Its potential neuroprotective mechanisms include reducing oxidative stress and promoting neurogenesis .
- BPC-157 appears to stimulate angiogenesis (formation of new blood vessels). Researchers have investigated its effects on wound healing, tissue regeneration, and vascular health. It may enhance blood flow and promote tissue repair by supporting capillary growth .
- Some studies suggest that BPC-157 may have anxiolytic (anti-anxiety) and antidepressant-like effects. It could potentially modulate neurotransmitters and neuroendocrine pathways related to stress resilience. However, more research is needed in this area .
Gastrointestinal Healing and Cytoprotection
Musculoskeletal Repair and Tendon Healing
Anti-Inflammatory and Immunomodulatory Effects
Neuroprotection and Cognitive Function
Angiogenesis and Blood Vessel Formation
Psychiatric Disorders and Stress Resilience
Mechanism of Action
Target of Action
Similar compounds have been reported to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Similar compounds have been shown to interact with their targets in various ways, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been reported to influence a variety of biochemical pathways, leading to downstream effects .
Result of Action
Similar compounds have been reported to have a wide range of biological activities .
properties
IUPAC Name |
5-bromo-N-(4-pyrazol-1-ylcyclohexyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BrN4O/c16-12-8-11(9-17-10-12)15(21)19-13-2-4-14(5-3-13)20-7-1-6-18-20/h1,6-10,13-14H,2-5H2,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCHIFQMTVQGOST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC(=CN=C2)Br)N3C=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-[4-(1H-pyrazol-1-yl)cyclohexyl]pyridine-3-carboxamide | |
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